4-(1H-pyrazol-1-yl)-1-(pyrrolidin-1-ylcarbonyl)piperidine-4-carboxylic acid

• IUPAC Name: 4-pyrazol-1-yl-1-(pyrrolidine-1-carbonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C14H20N4O3/c19-12(20)14(18-9-3-6-15-18)4-10-17(11-5-14)13(21)16-7-1-2-8-16/h3,6,9H,1-2,4-5,7-8,10-11H2,(H,19,20)
• InChI Key: PPTAVWMMRCQNRO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)N2CCC(CC2)(C(=O)O)N3C=CC=N3
• Molecular Formula: C14H20N4O3
• Molecular Weight: 292.33 g/mol

Description

4-(1H-pyrazol-1-yl)-1-(pyrrolidin-1-ylcarbonyl)piperidine-4-carboxylic acid is a chemical compound with potential applications in scientific research. It is a synthetic compound that has been developed as a tool to study the function and regulation of various biological systems.

Mechanism of Action

The mechanism of action of 4-(1H-pyrazol-1-yl)-1-(pyrrolidin-1-ylcarbonyl)piperidine-4-carboxylic acid is not fully understood. However, it is believed to interact with specific biological targets, such as receptors or enzymes, to modulate their activity or function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific biological target it interacts with. For example, it has been shown to modulate the activity of certain neurotransmitter receptors, such as the GABA(A) receptor, which can lead to changes in synaptic transmission and neuronal excitability.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(1H-pyrazol-1-yl)-1-(pyrrolidin-1-ylcarbonyl)piperidine-4-carboxylic acid in lab experiments is its specificity for certain biological targets. This allows researchers to study the function and regulation of specific systems in a more precise manner. However, one limitation is that the compound may have off-target effects or interact with other biological targets, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for the use of 4-(1H-pyrazol-1-yl)-1-(pyrrolidin-1-ylcarbonyl)piperidine-4-carboxylic acid in scientific research. Some possible directions include:
1. Further investigation of its mechanism of action and specificity for different biological targets.
2. Development of new analogs or derivatives with improved specificity or potency.
3. Application in the study of disease mechanisms or drug discovery.
4. Use in the development of new therapeutic strategies for neurological or psychiatric disorders.
In conclusion, this compound is a synthetic compound that has potential applications in scientific research. Its specificity for certain biological targets makes it a useful tool for studying the function and regulation of various systems. However, further research is needed to fully understand its mechanism of action and potential applications in disease treatment.

Synthesis Methods

The synthesis of 4-(1H-pyrazol-1-yl)-1-(pyrrolidin-1-ylcarbonyl)piperidine-4-carboxylic acid involves the reaction of 1-(pyrrolidin-1-ylcarbonyl)piperidine-4-carboxylic acid with 1H-pyrazole-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using column chromatography.

Scientific Research Applications

4-(1H-pyrazol-1-yl)-1-(pyrrolidin-1-ylcarbonyl)piperidine-4-carboxylic acid has potential applications in various scientific research fields, including neuroscience, pharmacology, and biochemistry. It can be used as a tool to study the function and regulation of various biological systems, such as neurotransmitter receptors, ion channels, and enzymes.